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Compound of Interest

Compound Name: Carebastine-d5

Cat. No.: B563845

Technical Support Center: Carebastine Sample
Extraction

Welcome to the technical support center for Carebastine sample extraction. This guide
provides troubleshooting advice and frequently asked questions (FAQSs) to help you overcome
challenges related to low recovery of Carebastine during sample preparation.

Frequently Asked Questions (FAQSs)

Q1: What are the key chemical properties of Carebastine that influence its extraction?

Al: Understanding the physicochemical properties of Carebastine is crucial for optimizing its
extraction. Key parameters are summarized in the table below.
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Property

Value

Implication for Extraction

Molecular Weight

499.6 g/mol [1]

Influences diffusion and

filtration characteristics.

Predicted pKa

4.16 (for the carboxylic acid)[2]

At pH values above 4.16,
Carebastine will be
deprotonated (anionic), and at
pH values below 4.16, it will be
in its neutral form. This is
critical for optimizing ion-
exchange SPE and LLE.

Predicted LogP

3.6[1]

This value indicates that
Carebastine is a relatively
lipophilic compound,
suggesting good solubility in
organic solvents and good
retention on reversed-phase
SPE sorbents.

Solubility

Soluble in DMF (25 mg/ml),
DMSO (2 mg/ml), and Ethanol
(2 mg/ml).[3][4]

Provides a choice of solvents
for preparing standards and for

use in elution steps.

Q2: | am experiencing low recovery of Carebastine. What are the common causes?

A2: Low recovery can stem from several factors depending on your chosen extraction method.

For a systematic approach to identifying the issue, please refer to our troubleshooting guides
for Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) below. A general

troubleshooting workflow is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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